Glucovanillin - Natural

• CAS No.: 494-08-6
• Product Name: Glucovanillin - Natural
• Molecular Formula: C14H18O8
• Molecular Weight: 314.29 g/mol
• IUPAC Name: 3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• Standard InChI: InChI=1S/C14H18O8/c1-20-9-4-7(5-15)2-3-8(9)21-14-13(19)12(18)11(17)10(6-16)22-14/h2-5,10-14,16-19H,6H2,1H3/t10-,11-,12+,13-,14-/m1/s1
• Standard InChIKey: LPRNQMUKVDHCFX-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O
• Melting Point: Mp 188-192 °; 188-192°C
• Physical Description: Solid
• Description: Vanilloside, also known as avenein or glucovanillin, belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Vanilloside exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, vanilloside is primarily located in the cytoplasm. Vanilloside is a very mild, bitter, and vanilla tasting compound that can be found in cereals and cereal products and oat. This makes vanilloside a potential biomarker for the consumption of these food products.
• Synonyms: glucovanillin
• PubChem Compound: 3648225
• Last Modified: Nov 11 2021